molecular formula C8H13F2NO6S B1452209 1,3-Diethyl 2-difluoromethanesulfonamidopropanedioate CAS No. 1155139-10-8

1,3-Diethyl 2-difluoromethanesulfonamidopropanedioate

Cat. No. B1452209
CAS RN: 1155139-10-8
M. Wt: 289.26 g/mol
InChI Key: CCZCVEXLVUEBOS-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of 1,3-Diethyl 2-difluoromethanesulfonamidopropanedioate is defined by its molecular formula, C8H13F2NO6S. Detailed structural analysis would typically involve techniques such as NMR, HPLC, LC-MS, UPLC & more .

Scientific Research Applications

Applications in Synthesis and Material Science

  • Functionalization of Polymers and Dyes :

    • Sulfonamides and sulfonate derivatives are instrumental in modifying the hydrophilicity of dyes, polymers, nucleosides, and proteins. Such modifications enhance the materials' solubility and interaction with biological systems, indicating potential applications in biotechnology and material science (Sikervar, 2014).
  • Catalysis and Organic Synthesis :

    • Triflamides, due to their high NH-acidity and specific chemical properties, serve as efficient catalysts or additives in numerous reactions, such as cycloadditions, Friedel–Crafts reactions, and condensation reactions. This highlights the potential of fluorinated sulfonamides in catalyzing various organic transformations (Moskalik & Astakhova, 2022).
  • Electrolytes in Fuel Cells :

    • Protic ionic liquids containing sulfonamide functionalities have been shown to act as effective proton conductors in H2/O2 fuel cells, capable of operating at temperatures above 100°C without humidification. This suggests the utility of sulfonamide derivatives in developing high-performance fuel cell electrolytes (Lee, Yasuda, & Watanabe, 2010).
  • Organic Reactions and Synthesis :

    • Sulfonamides have been employed as terminators in cationic cyclizations, enabling the efficient formation of complex polycyclic systems. This utility in organic synthesis can be extrapolated to the development of novel synthetic pathways and the creation of new chemical entities (Haskins & Knight, 2002).

properties

IUPAC Name

diethyl 2-(difluoromethylsulfonylamino)propanedioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13F2NO6S/c1-3-16-6(12)5(7(13)17-4-2)11-18(14,15)8(9)10/h5,8,11H,3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCZCVEXLVUEBOS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(C(=O)OCC)NS(=O)(=O)C(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13F2NO6S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3-Diethyl 2-difluoromethanesulfonamidopropanedioate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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